Cas no 23245-22-9 (4-aminobenzoic Acid;1-phenylpiperazine)

4-aminobenzoic Acid;1-phenylpiperazine structure
23245-22-9 structure
Product Name:4-aminobenzoic Acid;1-phenylpiperazine
CAS No:23245-22-9
MF:C17H21N3O2
MW:299.367543935776
CID:1413274
PubChem ID:258098
Update Time:2025-04-20

4-aminobenzoic Acid;1-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 4-aminobenzoic acid- 1-phenylpiperazine(1:1)
    • NSC86811
    • AC1L5Y8J
    • AC1Q5U0H
    • CTK4F1163
    • AR-1G0779
    • NSC-86811
    • AG-J-86904
    • 4-aminobenzoic acid,1-phenylpiperazine
    • 1-phenylpiperazine
    • 4-aminobenzoic acid
    • 23245-22-9
    • DTXSID60293012
    • 4-aminobenzoic Acid;1-phenylpiperazine
    • Inchi: 1S/C10H14N2.C7H7NO2/c1-2-4-10(5-3-1)12-8-6-11-7-9-12;8-6-3-1-5(2-4-6)7(9)10/h1-5,11H,6-9H2;1-4H,8H2,(H,9,10)
    • InChI Key: JSKWEGYHJVYSCG-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)N)=O.N1(C2C=CC=CC=2)CCNCC1

Computed Properties

  • Exact Mass: 299.16353
  • Monoisotopic Mass: 299.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.59
  • LogP: 3.03820
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